3-MATIDA

• CAS No.: 518357-51-2
• Product Name: 3-MATIDA
• Molecular Formula: C15H16N2O8S2
• Molecular Weight: 215.23 g/mol
• IUPAC Name: 5-[amino(carboxy)methyl]-4-methylthiophene-2-carboxylic acid
• Standard InChI: InChI=1S/C8H9NO4S/c1-3-2-4(7(10)11)14-6(3)5(9)8(12)13/h2,5H,9H2,1H3,(H,10,11)(H,12,13)
• Standard InChIKey: HVNBNGBFKSTRGR-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1)C(=O)O)C(C(=O)O)N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)O)C(C(=O)O)N
• Appearance: Solid powder
• Description: 5-[amino(carboxy)methyl]-4-methyl-2-thiophenecarboxylic acid is an alpha-amino acid.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-MATIDA; 3-methyl-aminothiophene dicarboxylic acid
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• PubChem Compound: 10398360
• Last Modified: Nov 11 2021